6-methoxy-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1H-indole-2-carboxamide

• IUPAC Name: 6-methoxy-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C20H19F3N4O2/c1-29-15-4-2-12-8-17(26-16(12)9-15)19(28)25-14-6-7-27(11-14)18-5-3-13(10-24-18)20(21,22)23/h2-5,8-10,14,26H,6-7,11H2,1H3,(H,25,28)
• InChI Key: RBUJPHMFTZENPA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(N2)C(=O)NC3CCN(C3)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H19F3N4O2
• Molecular Weight: 404.4 g/mol
• CAS No.: 1798484-95-3

Description

6-methoxy-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C20H19F3N4O2 and its molecular weight is 404.393. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization Techniques

• Research on compounds like 6-(N-Methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic acid methyl ester isomers showcases the synthesis and characterization of monoamide compounds using common spectroscopic techniques. These methods are critical for understanding the structural and electronic properties of novel compounds, indicating the importance of synthesis and characterization in developing new chemical entities for various applications (Kadir, Mansor, & Osman, 2017).

Antitumor Activity

• Studies on bis-indole derivatives with structures similar to the given compound have reported significant antitumor activities. These compounds, synthesized to explore their potential as antitumor agents, demonstrate the application of complex molecules in developing new therapeutic agents. The research highlights the importance of novel compound synthesis in the ongoing search for effective cancer treatments (Andreani et al., 2008).

Chemical Modifications and Biological Activities

• The creation and modification of compounds, including the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3carboxylic acid, exemplify the meticulous processes involved in designing molecules with potential biological activities. Such research underlines the role of chemical synthesis in the discovery of new drugs and the detailed investigation required to understand their mechanisms of action and potential therapeutic benefits (Hirokawa, Horikawa, & Kato, 2000).

Novel Synthetic Routes and Mechanisms

• Explorations into novel synthetic routes, such as the development of new methods for creating piperidines, pyrrolizidines, indolizidines, and quinolizidines, provide insights into how complex molecular architectures can be constructed from simpler precursors. These studies not only expand the toolbox available to synthetic chemists but also open new pathways for the creation of compounds with potential applications in medicine and material science (Back & Nakajima, 2000).